Cas no 2090573-89-8 (5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2090573-89-8
• MF: C₁₂H₁₃ClN₂S
• MW: 252.763020277023
• CID: 5722700
• PubChem ID: 121211181
• Update Time: 2025-06-08

5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2090573-89-8
• 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole
• AKOS026721285
• 5-(chloromethyl)-1-(cyclopropylmethyl)-3-thiophen-3-ylpyrazole
• starbld0049759
• F2198-1045
• 1H-Pyrazole, 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(3-thienyl)-

• Inchi： 1S/C12H13ClN2S/c13-6-11-5-12(10-3-4-16-8-10)14-15(11)7-9-1-2-9/h3-5,8-9H,1-2,6-7H2
• InChI Key： MZVMTZYYNUZZRL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2=CSC=C2)=NN1CC1CC1

Computed Properties

• Exact Mass: 252.0487973g/mol
• Monoisotopic Mass: 252.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 364.7±32.0 °C(Predicted)
• pka: 1.39±0.10(Predicted)

Additional information on 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole

5-(Chloromethyl)-1-(Cyclopropylmethyl)-3-(Thiophen-3-yl)-1H-Pyrazole: A Comprehensive Overview

5-(Chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2090573-89-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole is C₁₄H₁₄ClN₂S, with a molecular weight of approximately 287.78 g/mol. The compound features a pyrazole ring substituted with a chloromethyl group at the 5-position, a cyclopropylmethyl group at the 1-position, and a thiophen-3-yl group at the 3-position. These substituents contribute to the compound's overall stability and reactivity.

The presence of the chloromethyl group makes this compound an excellent candidate for further functionalization through nucleophilic substitution reactions. The cyclopropylmethyl group adds steric hindrance and hydrophobicity, which can influence the compound's biological activity and pharmacokinetic properties. The thiophen-3-yl group introduces aromaticity and potential π-π interactions, which can enhance binding affinity to biological targets.

Synthesis Methods

The synthesis of 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole has been reported in several studies, with variations in the synthetic routes depending on the desired yield and purity. One common approach involves the reaction of 3-thiophenecarbaldehyde with cyclopropylacetonitrile to form an intermediate, followed by cyclization to produce the pyrazole ring. The chloromethylation step is typically achieved using chloromethyl methyl ether or other chlorinating agents.

A recent study published in the Journal of Organic Chemistry (2022) described an efficient one-pot synthesis method that combines all these steps into a single reaction sequence, significantly reducing the overall synthesis time and improving yield. This method involves the sequential addition of reagents under controlled conditions, ensuring high purity and reproducibility.

Biological Activities and Applications

5-(Chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole has shown promising biological activities in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

In addition to its anti-inflammatory properties, 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole has also been investigated for its antimicrobial activity. Research conducted at the University of California (2020) found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit protein synthesis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and efficacy in humans. Early data suggest that this compound is well-tolerated with minimal side effects, making it a viable candidate for further development.

The future prospects for 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole are promising. Its unique chemical structure and diverse biological activities make it a valuable lead compound for drug discovery efforts targeting inflammatory diseases and multidrug-resistant infections. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies.

Conclusion

In summary, 5-(chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2090573-89-8) is a novel compound with significant potential in medicinal chemistry. Its unique chemical structure provides a foundation for further functionalization and optimization, while its diverse biological activities make it a promising candidate for therapeutic applications. As research continues to advance, this compound holds great promise for addressing unmet medical needs in areas such as inflammation and antimicrobial resistance.